Cas no 1568214-79-8 ((2S)-2-(2,4-dimethoxyphenyl)oxirane)

• Product Name: (2S)-2-(2,4-dimethoxyphenyl)oxirane
• CAS No: 1568214-79-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5962611
• PubChem ID: 28299276
• Update Time: 2025-10-29

(2S)-2-(2,4-dimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,4-dimethoxyphenyl)oxirane
• 1568214-79-8
• EN300-1840695
• AKOS021414900

• Inchi： 1S/C10H12O3/c1-11-7-3-4-8(10-6-13-10)9(5-7)12-2/h3-5,10H,6H2,1-2H3/t10-/m1/s1
• InChI Key： FMDMMBQZXFZWSZ-SNVBAGLBSA-N
• SMILES： O1C[C@@H]1C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2S)-2-(2,4-dimethoxyphenyl)oxirane

Comprehensive Overview of (2S)-2-(2,4-Dimethoxyphenyl)Oxirane (CAS No. 1568214-79-8)

The compound (2S)-2-(2,4-dimethoxyphenyl)oxirane (CAS No. 1568214-79-8) represents a structurally unique epoxide derivative with significant potential in modern chemical synthesis and pharmaceutical research. This chiral oxirane core features a substituted phenyl ring bearing methoxy groups at the 2 and 4 positions, which imparts distinct electronic and steric properties to the molecule. The (2S) configuration highlights its stereochemical specificity, a critical factor in enantioselective reactions and bioactive molecule design. Recent advancements in asymmetric catalysis have further emphasized the importance of such stereodefined epoxides as versatile intermediates in the development of therapeutics and functional materials.

Structurally, the (2S)-configuration of this oxirane ensures precise spatial orientation of substituents, making it an ideal building block for constructing complex molecular architectures. The dimethoxyphenyl moiety introduces electron-donating effects through methoxy groups (-OCH₃), which modulate the reactivity of the epoxide ring. This combination of features enables tailored interactions with various nucleophiles and catalysts during synthetic transformations. Notably, recent studies have demonstrated that such epoxide derivatives can undergo ring-opening reactions under mild conditions to yield chiral alcohols or diols with high enantiomeric purity—a critical requirement for pharmaceutical applications.

In the context of synthetic methodology, the epoxide functionality in (2S)-2-(2,4-dimethoxyphenyl)oxirane serves as a reactive handle for diverse chemical transformations. For instance, transition-metal-catalyzed ring-opening reactions using palladium or copper complexes have been reported to produce highly functionalized products with excellent regioselectivity. These approaches align with current trends in green chemistry by minimizing energy consumption and reducing byproduct formation. Additionally, computational studies employing density functional theory (DFT) have provided mechanistic insights into the activation pathways of such epoxides under different reaction conditions.

From a pharmaceutical perspective, compounds containing dimethoxyphenyl substituents are frequently encountered in drug discovery programs targeting neurodegenerative diseases and metabolic disorders. The methoxy groups enhance lipophilicity while maintaining hydrogen-bonding capabilities—a balance crucial for optimizing drug permeability across biological membranes. The stereospecificity of this oxirane derivative further supports its utility in designing prodrugs or bioconjugates that require precise spatial arrangement for optimal activity.

Recent research has also explored the role of epoxide-based scaffolds in materials science applications. For example, polymer chemists have utilized similar structures to develop stimuli-responsive hydrogels with tunable mechanical properties. The ability to control crosslinking density through controlled ring-opening polymerization highlights the adaptability of this molecular framework across disciplines. Moreover, surface modification techniques leveraging such epoxides have shown promise in improving biocompatibility for medical devices.

The synthesis of (2S)-configuration compounds often involves chiral pool strategies or asymmetric catalytic methods to ensure stereochemical fidelity. In particular, enzymatic approaches using lipases or esterases have gained traction due to their high selectivity and environmental benignity. These methods complement traditional chemical approaches by offering scalable solutions for producing enantiomerically pure intermediates like (2S)-2-(2,4-dimethoxyphenyl)oxirane at industrial levels.

From an analytical standpoint, characterizing this compound requires advanced spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm both structural integrity and stereochemistry. Computational modeling tools further aid in predicting conformational preferences and interaction patterns with potential reaction partners or biological targets.

In academic research settings, this compound has been featured in studies investigating novel catalytic systems for C–O bond formation reactions. Researchers have demonstrated that incorporating such epoxide derivatives into reaction mixtures can significantly enhance turnover frequencies while maintaining selectivity—a key performance metric in industrial process development.

The broader implications of this compound extend beyond immediate synthetic applications. Its structural characteristics make it an attractive candidate for exploring structure-activity relationships (SARs) in drug design projects focused on G protein-coupled receptors (GPCRs). By systematically varying substituents on the dimethoxyphenyl ring while preserving core stereochemistry researchers can gain valuable insights into molecular recognition processes at receptor sites.

As part of ongoing efforts to improve synthetic efficiency researchers continue investigating solvent-free methodologies and microwave-assisted protocols for handling compounds like (2S)-configuration epoxides more sustainably These innovations aim to reduce solvent waste while accelerating reaction rates—factors that are increasingly important in both academic laboratories and commercial manufacturing environments

In summary (2S)-configuration compounds such as (CAS No 1568214-79-8) represent a convergence point between fundamental organic chemistry principles and applied research initiatives Their unique combination of structural rigidity stereoelectronic effects and functional group compatibility positions them as valuable tools across multiple scientific domains From enabling enantioselective syntheses to supporting next-generation material developments these molecules exemplify how molecular design can drive technological progress